BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: TD-004
Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TD-004

Cat. No.: B1193785

For Researchers, Scientists, and Drug Development Professionals

Introduction

TD-004 is a novel heterobifunctional molecule known as a Proteolysis Targeting Chimera
(PROTACQ). It is specifically designed to target and induce the degradation of the Anaplastic
Lymphoma Kinase (ALK) fusion protein, a key driver in certain types of cancers. TD-004
accomplishes this by simultaneously binding to the ALK protein and the Von Hippel-Lindau
(VHL) E3 ubiquitin ligase, thereby hijacking the cell's natural protein disposal machinery to
selectively eliminate the ALK protein. These application notes provide detailed protocols for the
preparation of TD-004 solutions for use in in vitro research settings.

Data Presentation

The following table summarizes the key quantitative data for TD-004 and its constituent

components.
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Property Value Notes

TD-004 Molecular Weight ~1084.28 g/mol

Ceritinib (ALK inhibitor), VHL

TD-004 Core Components ) )
E3 ligase ligand

) ] High-purity, anhydrous DMSO
Dimethyl Sulfoxide (DMSO),

Recommended Solvent is recommended to ensure
Anhydrous ) N
maximum solubility.[1]
A 10 mM stock solution is a
Recommended Stock ) ) ]
) 10 mM common starting point for in
Concentration ]
vitro assays.
_ Aliquot to avoid repeated
Storage of Stock Solution -20°C or -80°C
freeze-thaw cycles.
) o It is crucial to keep the final
Final DMSO Concentration in )
<0.5% DMSO concentration low to

Assay ) o
avoid cellular toxicity.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM TD-004 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TD-004 in high-purity,
anhydrous Dimethyl Sulfoxide (DMSO).

Materials:

TD-004 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile filter tips
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e Analytical balance

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

» Equilibration: Before opening, allow the vial of TD-004 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming on the
compound.

o Weighing: In a chemical fume hood, carefully weigh the desired amount of TD-004 powder
using an analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out
approximately 1.084 mg of TD-004.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube
containing the weighed TD-004. For the example above, add 100 pL of DMSO.

o Mixing: Tightly cap the tube and vortex thoroughly until the TD-004 is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.[3] Visually inspect the
solution to ensure no solid particles remain.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term
storage.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the serial dilution of the 10 mM TD-004 DMSO stock solution to prepare
working solutions for treating cells in culture.

Materials:

e 10 mM TD-004 stock solution in DMSO
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 Sterile, serum-free cell culture medium

o Sterile microcentrifuge tubes

» Calibrated micropipettes and sterile filter tips
Procedure:

o Determine Final Concentration: Decide on the final concentration(s) of TD-004 required for
your experiment.

 Intermediate Dilution: To avoid precipitation of the compound in the aqueous cell culture
medium and to ensure accurate pipetting, it is highly recommended to perform an
intermediate dilution.

o For example, to achieve a final concentration of 1 UM, first prepare a 100 uM intermediate
solution.

o To do this, dilute the 10 mM stock solution 1:100 in serum-free cell culture medium. For
instance, add 2 pL of the 10 mM stock solution to 198 pL of medium.

o Gently mix the intermediate dilution by pipetting up and down or by brief vortexing.

 Final Dilution: Add the appropriate volume of the intermediate solution to your cell culture
wells to achieve the desired final concentration.

o Continuing the example, to achieve a 1 uM final concentration in 1 mL of cell culture, add
10 pL of the 100 uM intermediate solution to 990 pL of the cell suspension/medium in the

well.

e Vehicle Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the wells treated with TD-004.

Visualizations
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Stock Solution Preparation =~ Working Solution Preparation
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Caption: Experimental workflow for TD-004 solution preparation.
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TD-004 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: TD-004 Solution
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193785#td-004-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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